BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Pyridinium, 4-
(methoxycarbonyl)-1-methyl- (CAS 7630-02-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Pyridinium, 4-
Compound Name:
(methoxycarbonyl)-1-methyl-

Cat. No.: B188537

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound
Pyridinium, 4-(methoxycarbonyl)-1-methyl-, with the CAS number 7630-02-6. This
document consolidates available data on its physicochemical properties, synthesis, and
spectral information.

Core Chemical Information

Pyridinium, 4-(methoxycarbonyl)-1-methyl-, also known as 4-(methoxycarbonyl)-1-
methylpyridinium iodide, is a quaternary pyridinium salt. Its chemical structure consists of a
pyridine ring where the nitrogen atom is methylated, and a methoxycarbonyl group is attached
at the 4-position. The positive charge on the pyridinium ring is balanced by an iodide counter-
ion.

Physicochemical Properties

A summary of the key physicochemical properties for Pyridinium, 4-(methoxycarbonyl)-1-
methyl- is presented in the table below. It is important to note that experimentally determined
values for properties such as melting point, boiling point, and solubility are not readily available
in the reviewed literature. The data presented is based on information available for the iodide
salt form of the compound.
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Property Value Source
CAS Number 7630-02-6 N/A
Molecular Formula CsH10INO2 [1]
Molecular Weight 279.07 g/mol [1]
Canonical SMILES E[;:-]FCC:C(C:CDC(:O)O N/A

PCDBIGSCEQLGED-
InChl Key N/A
UHFFFAOYSA-M

Synthesis Protocol

A detailed experimental protocol for the synthesis of 4-(methoxycarbonyl)-1-methylpyridinium
iodide has been documented.[1] The synthesis involves the quaternization of a pyridine
derivative with an alkyl halide.

Synthesis of 4-(methoxycarbonyl)-1-methylpyridinium
iodide[1]

Materials:

Methyl isonicotinate (700 g)

Methyl iodide (1.4 kg)

Methanol (2.0 L)

Ether (for washing)

Procedure:

 In a suitable reaction vessel, admix 700 g of methyl isonicotinate and 1.4 kg of methyl iodide
in 2.0 liters of methanol.

« Stir the resulting solution and reflux for 5 hours.
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After the reflux period, allow the mixture to cool.

Filter the cooled mixture to collect the solid product.

Wash the collected product with ether.

Dry the product to obtain 4-methoxycarbonyl-1-methylpyridinium iodide.
Yield:

The reported yield for this synthesis is 1.385 kg, which corresponds to a 97.2% yield.[1]

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Pyridinium, 4-
(methoxycarbonyl)-1-methyl- (CAS 7630-02-6) is not extensively available in the public
domain. Researchers are advised to perform their own analytical characterization upon
synthesis or acquisition of the compound.

Biological Activity and Toxicological Information

As of the latest literature review, there is no specific information available regarding the
biological activity or toxicological properties of Pyridinium, 4-(methoxycarbonyl)-1-methyl-
with CAS number 7630-02-6. Studies on related pyridinium compounds have explored a range
of biological effects, but direct extrapolation to this specific molecule is not advisable. Further
research is required to elucidate its pharmacological and toxicological profile.

Signaling Pathways and Experimental Workflows

Currently, there are no described signaling pathways or specific experimental workflows in the
scientific literature that directly involve Pyridinium, 4-(methoxycarbonyl)-1-methyl-.
Therefore, the creation of diagrams for these aspects is not applicable at this time.

Logical Relationship of Synthesis

The synthesis of 4-(methoxycarbonyl)-1-methylpyridinium iodide follows a straightforward
logical progression from starting materials to the final product. This can be visualized as a
simple workflow.
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Starting Materials
Methanol (solvent)

Reaction and Workup Final Product

Methyl iodide —>| Reflux (5 hours) |—>| Cooling |—>| Filtration |—>| Washing (Ether) |—>| Drying |—>| 4-(methoxycarbonyl)-1-methylpyridinium iodide

Methyl isonicotinate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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